Cas no 1339929-66-6 (1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid
• CAS No: 1339929-66-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5573396
• Update Time: 2025-05-27

1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[(2-methylphenyl)methyl]-
• 1-[(2-Methylphenyl)methyl]pyrrolidine-3-carboxylic Acid
• 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H17NO2/c1-10-4-2-3-5-11(10)8-14-7-6-12(9-14)13(15)16/h2-5,12H,6-9H2,1H3,(H,15,16)
• InChI Key： RKORQNOEKAHJMA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)CCC(C(O)=O)C1

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 361.4±37.0 °C(Predicted)
• pka: 3.83±0.20(Predicted)

Additional information on 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid (CAS No. 1339929-66-6)

1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid (CAS No. 1339929-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and carboxylic acid functionality, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The pyrrolidine-3-carboxylic acid moiety is a critical feature of this molecule, contributing to its versatility in chemical synthesis. The presence of the 2-methylphenyl group further enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug development. Recent studies have highlighted its relevance in designing small-molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine and targeted therapies.

In the context of AI-driven drug discovery, 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid has been flagged as a compound of interest due to its scaffold diversity. Computational models, including machine learning algorithms, have identified its potential interactions with proteins involved in metabolic pathways. This aligns with the growing demand for computational chemistry tools to accelerate lead optimization, a topic frequently searched by researchers and industry professionals.

Another area of exploration is the compound's role in bioisosteric replacements, a strategy widely used to improve drug-like properties. The carboxylic acid group offers opportunities for salt formation or prodrug derivatization, addressing solubility challenges—a common hurdle in formulation development. Such applications resonate with the pharmaceutical community's focus on improving oral bioavailability, a frequently discussed topic in peer-reviewed journals and conferences.

From a synthetic chemistry perspective, the preparation of 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid often involves multi-step reactions, including reductive amination and carboxylation. These methods are well-documented in protocols for heterocyclic compound synthesis, another high-traffic keyword in academic search engines. The compound's stability under physiological conditions also makes it a viable candidate for in vitro and in vivo studies, further driving its demand in research settings.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its handling requires standard laboratory safety measures. This aligns with the increasing emphasis on green chemistry principles and sustainable synthesis, topics that dominate modern chemical research agendas.

In summary, 1-[(2-methylphenyl)methyl]pyrrolidine-3-carboxylic acid (CAS No. 1339929-66-6) represents a compelling case study in the intersection of traditional medicinal chemistry and cutting-edge technologies like AI-assisted drug design. Its structural features and functional groups offer broad utility, making it a subject of ongoing investigation in both academic and industrial laboratories worldwide.